Cas no 2171456-99-6 (4-{(1-ethylcyclopropyl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-{(1-ethylcyclopropyl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171456-99-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6367420
• PubChem ID: 165812832
• Update Time: 2025-05-25

4-{(1-ethylcyclopropyl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(1-ethylcyclopropyl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 2171456-99-6
• EN300-1491943
• 4-{[(1-ethylcyclopropyl)methyl]carbamoyl}-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid

• Inchi： 1S/C26H30N2O5/c1-2-26(13-14-26)16-27-24(31)22(11-12-23(29)30)28-25(32)33-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21-22H,2,11-16H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： YPSBBLQQASBUPY-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC1(CC)CC1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-{(1-ethylcyclopropyl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-{(1-Ethylcyclopropyl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid: A Comprehensive Overview

The compound 4-{(1-ethylcyclopropyl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171456-99-6) is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and drug discovery. This compound is notable for its complex structure, which includes a cyclopropane ring, an ethyl group, and a fluorenylmethoxycarbonyl (Fmoc) group. These structural features contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The Fmoc group, in particular, has been extensively used as a protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. This makes the compound a valuable tool in the synthesis of bioactive peptides and proteins. Furthermore, the presence of the cyclopropane ring introduces strain into the molecule, which can enhance its reactivity and selectivity in various biochemical reactions.

One of the most promising applications of this compound is in the field of targeted drug delivery. Researchers have explored the use of such molecules as carriers for delivering therapeutic agents to specific tissues or cells. The butanoic acid backbone of the compound provides a platform for further functionalization, allowing for the attachment of various bioactive moieties. This versatility makes it an attractive candidate for designing drugs with improved pharmacokinetic profiles.

In addition to its synthetic applications, this compound has also been studied for its potential role in enzyme inhibition. The combination of the Fmoc group and the cyclopropane ring creates a unique environment that can interact with specific enzyme active sites. Recent experiments have demonstrated that this compound exhibits inhibitory activity against certain proteases, suggesting its potential as a lead compound for developing new enzyme inhibitors.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, condensations, and oxidations. The use of advanced purification techniques, such as high-performance liquid chromatography (HPLC), ensures that the final product meets stringent quality standards. The detailed characterization of the compound using techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has provided insights into its molecular structure and stability.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it undergoes slow degradation under aerobic conditions, raising concerns about its long-term impact on aquatic ecosystems. However, further research is needed to fully understand its environmental fate and to develop strategies for minimizing its ecological footprint.

In conclusion, 4-{(1-ethylcyclopropyl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171456-99-6) is a multifaceted compound with significant potential in medicinal chemistry and drug development. Its unique structure, combined with recent advances in synthetic methodologies and biological applications, positions it as a key player in future research efforts.